5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: 5-cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H7N3O2.C2HF3O2/c10-6(11)5-4(3-1-2-3)7-9-8-5;3-2(4,5)1(6)7/h3H,1-2H2,(H,10,11)(H,7,8,9);(H,6,7)
• InChI Key: PNYYXMMOCMIFFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NNN=C2C(=O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H8F3N3O4
• Molecular Weight: 267.16 g/mol

Description

5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a derivative of triazole, which is a five-membered heterocyclic compound containing three nitrogen atoms.

Mechanism of Action

The mechanism of action of 5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific target enzyme or protein that it inhibits. Inhibition of COX-2 activity can lead to a decrease in the production of inflammatory mediators, which can reduce inflammation and pain. Inhibition of HDAC activity can lead to changes in gene expression, which can affect various cellular processes such as cell differentiation, proliferation, and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid in lab experiments include its high potency, selectivity, and stability. It can be easily synthesized in large quantities and has a long shelf life. However, its limitations include its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the research on 5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid. One direction is to investigate its potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases. Another direction is to explore its applications in material science for the synthesis of novel materials with unique properties. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties for better drug development.

Synthesis Methods

The synthesis of 5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid involves the reaction between cyclopropyl azide and 2,2,2-trifluoroacetic anhydride in the presence of a catalyst. The reaction proceeds through a cycloaddition mechanism, resulting in the formation of the target compound. The yield of this reaction can be improved by optimizing the reaction conditions such as temperature, reaction time, and catalyst concentration.

Scientific Research Applications

5-Cyclopropyl-2H-triazole-4-carboxylic acid;2,2,2-trifluoroacetic acid has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and biological research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases. In material science, it has been used as a building block for the synthesis of novel materials with unique properties. In biological research, it has been employed as a tool to study the biological processes and mechanisms of action of various enzymes and proteins.